Cas no 1807095-18-6 (Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate
• CAS No: 1807095-18-6
• MF: C₁₁H₁₁BrF₃NO₂
• MW: 326.109752893448
• CID: 4972498
• Update Time: 2025-05-19

Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C11H11BrF3NO2/c1-2-18-8(17)5-6-3-4-7(16)10(12)9(6)11(13,14)15/h3-4H,2,5,16H2,1H3
• InChI Key： WQKDKUGWBGAMTB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CC(=O)OCC)=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 3
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate

Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate (CAS No. 1807095-18-6): A Comprehensive Overview

Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate (CAS No. 1807095-18-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, presents a promising candidate for further exploration in medicinal chemistry. The presence of both amino and bromo substituents, coupled with a trifluoromethyl group, makes it an intriguing molecule for designing novel therapeutic agents.

The< strong>Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate molecule is derived from a phenylacetic acid backbone, which is a well-known scaffold in drug discovery. The< strong>trifluoromethyl group, in particular, is a key pharmacophore that enhances the metabolic stability and lipophilicity of small molecules, making it highly desirable in the development of bioactive compounds. The< strong>4-amino and< strong>3-bromo substituents further contribute to the compound's chemical diversity, enabling various modifications and functionalizations that can fine-tune its biological activity.

In recent years, there has been a surge in research focused on developing inhibitors targeting specific enzymes and receptors involved in critical biological pathways. The< strong>Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate compound has shown potential in this regard, particularly as a precursor for synthesizing molecules that interact with enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in various diseases, including cancer, inflammation, and neurological disorders. The structural features of this compound make it a versatile building block for designing selective inhibitors that can modulate these enzymatic activities.

The< strong>CAS No. 1807095-18-6 identifier ensures uniqueness and specificity in chemical nomenclature, facilitating accurate referencing in scientific literature and patents. This compound's synthesis involves multi-step organic reactions, including bromination, trifluoromethylation, and esterification processes. Each step must be meticulously controlled to achieve high yields and purity, which are crucial for subsequent biological evaluations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of< strong>Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate with greater precision before conducting costly wet-lab experiments. Molecular docking studies have revealed that this compound can bind to various protein targets with high affinity. For instance, preliminary data suggest that it may interact with tyrosine kinases, which are overexpressed in many cancer cell lines. This interaction could potentially lead to the development of novel anticancer agents.

The< strong>trifluoromethyl group's electron-withdrawing nature significantly influences the electronic properties of the molecule, affecting its reactivity and binding affinity. This feature has been exploited to enhance the potency of drug candidates by improving their interactions with biological targets. Additionally, the< strong>4-amino group provides a site for further functionalization, allowing chemists to introduce other pharmacophores or modify existing ones to optimize pharmacokinetic properties.

In clinical trials and preclinical studies, compounds similar to< strong>Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate have demonstrated promising results in treating various conditions. While this specific compound has not yet entered clinical trials, its structural analogs have shown efficacy in models of inflammation and neurodegeneration. The bromo substituent also plays a role in modulating drug metabolism and excretion, which are critical factors in drug development.

The synthesis of< strong>Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate requires advanced synthetic techniques and expertise to ensure optimal yield and purity. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce the bromo and trifluoromethyl groups efficiently. These reactions are highly sensitive to reaction conditions, necessitating precise control over temperature, solvent choice, and catalyst loading.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that enhance drug-like characteristics such as solubility, bioavailability, and metabolic stability. The incorporation of fluorine atoms into drug molecules has been associated with improved pharmacological profiles across multiple therapeutic areas. The< strong>Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate compound exemplifies this trend by incorporating three fluorine atoms through the trifluoromethyl group.

In conclusion,< strong>Ethyl 4-amino-3-bromo-2-(trifluoromethyl)phenylacetate (CAS No. 1807095-18-6) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its analogs, its importance in medicinal chemistry is likely to grow even further.